Octa-1,3-dien-1-OL
Cat. No. B8548901
M. Wt: 126.20 g/mol
InChI Key: HZYABSBSRWFZEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03992456
Procedure details
For example, when a mixture of carbon dioxide, water, butadiene, dioxane solvent and palladium catalyst is reacted under certain conditions, a 50-60 percent yield of octadienol is realized compared to the 10 percent yield of octadienol that is obtained in the absence of carbon dioxide. In t-butanol solvent, a mixture of water, carbon dioxide, butadiene, solvent and catalyst yields at least 70 percent octadienol compared to a 10 percent yield in the absence of carbon dioxide. The total reaction is outlined below. ##SPC1##
Identifiers
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REACTION_CXSMILES
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O.[C:2](=[O:4])=O.[CH2:5]=[CH:6][CH:7]=[CH2:8].[C:9](O)(C)([CH3:11])[CH3:10]>>[CH:2]([OH:4])=[CH:5][CH:6]=[CH:7][CH2:8][CH2:10][CH2:9][CH3:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=CC=C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=CC=CCCCC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
